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Compound of Interest

Compound Name:
4-(2-Aminoethyl)benzenesulfonyl

fluoride

CAS No.: 34284-75-8

Cat. No.: B1219955

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride (AEBSF) is an irreversible serine

protease inhibitor widely utilized in research and biopharmaceutical development to prevent

proteolytic degradation of proteins of interest.[1][2][3] It serves as a more stable and less toxic

alternative to other common serine protease inhibitors like phenylmethylsulfonyl fluoride

(PMSF).[2][4] AEBSF effectively inhibits a broad range of serine proteases, including trypsin,

chymotrypsin, thrombin, and plasmin.[2][3][5] This document provides a detailed protocol for

the preparation of a 100 mM AEBSF stock solution, along with important considerations for its

use and storage.

Key Properties of AEBSF
A summary of the essential properties of AEBSF hydrochloride is presented below.
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Property Value References

Molecular Weight ~239.7 g/mol [2][3][6]

Appearance White crystalline solid [4][6]

Solubility (Water) Readily soluble [3][4]

Solubility (DMSO) ~25 mg/mL [6][7]

Storage (Solid) -20°C for ≥ 4 years [6]

Storage (Aqueous Stock) -20°C for up to 6 months [4][8]

Typical Working Concentration 0.1 - 1.0 mM [1][2]

Experimental Protocol: Preparation of 100 mM
AEBSF Stock Solution
This protocol outlines the steps to prepare a 100 mM stock solution of AEBSF in nuclease-free

water.

Materials:

AEBSF Hydrochloride (MW: 239.69 g/mol )[9]

Nuclease-free water

Sterile microcentrifuge tubes

Analytical balance

Vortex mixer

Procedure:

Weighing AEBSF: Accurately weigh out 23.97 mg of AEBSF hydrochloride using an

analytical balance.
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Dissolving in Water: Transfer the weighed AEBSF to a sterile microcentrifuge tube. Add 1 mL

of nuclease-free water to the tube.

Mixing: Vortex the solution until the AEBSF is completely dissolved. The solution should be

clear and colorless.

Aliquoting and Storage: Aliquot the 100 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.[10] Store the aliquots at

-20°C for long-term use (up to 6 months).[4][8] For short-term use (up to 3 months), the

solution can be stored at 2-8°C.[11]

Workflow for AEBSF Stock Solution Preparation

Materials Procedure Storage

AEBSF Powder
1. Weigh 23.97 mg

AEBSF

Nuclease-free Water

2. Add 1 mL
Water

3. Vortex to
Dissolve 4. Aliquot Store at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing a 100 mM AEBSF stock solution.

Application Notes
Working Concentration: The recommended working concentration of AEBSF is typically

between 0.1 mM and 1.0 mM.[1][2] To achieve a final concentration of 1 mM in your

experimental buffer, add 10 µL of the 100 mM stock solution to 990 µL of buffer.

pH Stability: AEBSF is most stable in aqueous solutions with a pH between 5 and 6.[2][10]

Its stability decreases at pH values above 7.5 due to hydrolysis.[2][10] Therefore, for
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experiments conducted at neutral or alkaline pH, it is recommended to add the AEBSF stock

solution to the buffer immediately before use.

Solvent Choice: While water is the recommended solvent for a stock solution, AEBSF is also

soluble in DMSO.[6][7] If using DMSO, be mindful of its potential effects on your downstream

applications.

Safety Precautions: Although less toxic than PMSF, standard laboratory safety precautions

should be followed when handling AEBSF.[2][4] Wear gloves and eye protection.

By following this detailed protocol and considering the accompanying application notes,

researchers can confidently prepare and utilize AEBSF to protect their protein samples from

proteolytic degradation, ensuring the integrity and reliability of their experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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